Cas no 654683-65-5 (1R)-1-(1-BENZOFURAN-2-YL)PROPAN-1-AMINE)

• Product Name: 1R)-1-(1-BENZOFURAN-2-YL)PROPAN-1-AMINE
• CAS No: 654683-65-5
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 5580714
• PubChem ID: 55276053
• Update Time: 2024-03-01

1R)-1-(1-BENZOFURAN-2-YL)PROPAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(1-BENZOFURAN-2-YL)PROPAN-1-AMINE
• 2-Benzofuranmethanamine, α-ethyl-, (αR)-
• SCHEMBL12086996
• N14709
• AKOS006326523
• 654683-65-5
• 1R)-1-(1-BENZOFURAN-2-YL)PROPAN-1-AMINE

• Inchi： 1S/C11H13NO/c1-2-9(12)11-7-8-5-3-4-6-10(8)13-11/h3-7,9H,2,12H2,1H3/t9-/m1/s1
• InChI Key： OFDWCYVKINWUCJ-SECBINFHSA-N
• SMILES： O1C2C=CC=CC=2C=C1[C@@H](CC)N

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.094±0.06 g/cm3(Predicted)
• Boiling Point: 271.8±15.0 °C(Predicted)
• pka: 9.60±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans